Cas no 4695-62-9 ((+)-Fenchone)

• Product Name: (+)-Fenchone
• CAS No: 4695-62-9
• Molecular Formula: C₁₀H₁₆O
• Molecular Weight: 152.23344
• MDL: MFCD00070689
• CID: 330264
• PubChem ID: 1201521

(+)-Fenchone Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,1,3,3-trimethyl-, (1S,4R)-
• (+)-Fenchone
• Erbium powder
• FENCHONE, (+)-(AS)
• (-)-FENCHONE
• (1S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-on
• (S)-Fenchone
• 1,3,3-Trimethylbicyclo(2.2.1)heptan-2-one, (1S)-
• 2-Norbornanone, 1,3,3-trimethyl-, (+)-
• 2-Norbornanone, 1,3,3-trimethyl-, (1S,4R)-(+)-
• Bicyclo(2.2.1)heptan-2-one, 1,3,3-trimethyl-, (1S)-
• Bicyclo[2.2.1]heptan-2-one, 1,3,3-trimethyl-
• D(+)-Fenchone
• D-(+)-Fenchone
• d-1,3,3-Trimethyl-2-norbornanone
• d-1,3,3-Trimethyl-2-norcamphanone
• (+)-1,3,3-Trimethyl-2-norbornanone
• (1S)-Fenchone
• (S)-(+)-Fenchone

• MDL： MFCD00070689
• InChIKey： LHXDLQBQYFFVNW-XCBNKYQSSA-N
• Inchi： InChI=1S/C10H16O/c1-9(2)7-4-5-10(3,6-7)8(9)11/h7H,4-6H2,1-3H3/t7-,10+/m1/s1
• SMILES： CC1(C)[C@@H]2CC[C@@](C)(C2)C1=O
• BRN： 2206555

Computed Properties

• Exact Mass: 152.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.12
• Heavy Atom Count: 11
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.40170
• PSA: 17.07
• Merck: 3968
• Refractive Index: n20/D 1.463
• Boiling Point: 63-65 °C/13 mmHg(lit.)
• Melting Point: 5-7 °C (lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• FEMA: 2479 | D-FENCHONE
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Color/Form: 2000 μg/mL in methanol
• Color/Form: A colorless oily liquid similar to camphor leaves, which turns pale yellow after long storage
• Solubility: Soluble in absolute ethanol \ ether, insoluble in water
• Specific Rotation: D20 +66.9°
• Optical Activity: [α]20/D +60±3°, neat
• Density: 0.945 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone